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Compound of Interest

Compound Name:
3,6-Dimethyl-1,4-dioxane-2,5-

dione

Cat. No.: B1217422 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive

benchmarking of Polylactic Acid (PLA) properties against common petroleum-based plastics

such as Polyethylene Terephthalate (PET), Polypropylene (PP), and Polystyrene (PS).

This guide provides a detailed comparison of the mechanical, thermal, and barrier properties of

Polylactic Acid (PLA) and widely used petroleum-based plastics. The data presented is

supported by standardized experimental protocols to ensure objective and reliable

comparisons.

Data Presentation: A Side-by-Side Comparison
The following tables summarize the key performance indicators for PLA, PET, PP, and PS,

offering a clear and concise overview of their material properties.
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Property PLA PET PP PS
ASTM
Standard

Tensile

Strength

(MPa)

38 - 70 48 - 72 20 - 40 30 - 50 D638

Tensile

Modulus

(GPa)

2.4 - 3.5 2.8 - 3.1 1.1 - 1.6 2.3 - 3.3 D638

Elongation at

Break (%)
2 - 6 50 - 150 100 - 600 1 - 4 D638

Flexural

Strength

(MPa)

50 - 110 55 - 90 30 - 55 60 - 100 D790

Flexural

Modulus

(GPa)

2.5 - 4.0 2.1 - 2.8 1.0 - 1.7 2.5 - 3.4 D790

Notched Izod

Impact (J/m)
16 - 27 13 - 50 20 - 110 10 - 27 D256

Note: The values presented are typical ranges and can vary based on the specific grade,

processing conditions, and additives.
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Property PLA PET PP PS
ASTM
Standard

Glass

Transition

Temp. (°C)

55 - 65 67 - 81 -20 - 0 90 - 100 D3418 (DSC)

Melting

Temperature

(°C)

150 - 175 ~250 130 - 171 Amorphous D3418 (DSC)

Vicat

Softening

Temp. (°C)

55 - 65 ~82 50 - 150 80 - 100 D1525

Note: The values presented are typical ranges and can vary based on the specific grade,

processing conditions, and additives.

Barrier Properties
Property PLA PET PP PS

ASTM
Standard

Oxygen

Permeability

(cc·mm/m²·da

y·atm)

120 - 160 2 - 6 150 - 230 190 - 380 F1927

Water Vapor

Transmission

Rate

(g·mm/m²·day

)

10 - 20 1.5 - 2.5 0.5 - 1.0 7 - 10 E96

Note: Lower values indicate better barrier properties. The values presented are typical ranges

and can vary based on the specific grade, processing conditions, and additives.
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A key differentiator for PLA is its biodegradability. Under industrial composting conditions, PLA

can break down into water, carbon dioxide, and biomass.[1] In contrast, petroleum-based

plastics like PET, PP, and PS are not biodegradable and can persist in the environment for

hundreds of years.[2][3]

Experimental Protocols: A Closer Look at the
Methods
The data presented in this guide is based on standardized testing methods developed by

ASTM International. These protocols ensure that the results are reproducible and comparable

across different materials and laboratories.

ASTM D638: Tensile Properties of Plastics
This test method is used to determine the force required to pull a specimen to its breaking point

and the extent to which the specimen stretches or elongates to that point.[2][4][5][6][7]

Specimen Preparation: Test specimens are typically injection molded or machined into a

"dumbbell" or "dog-bone" shape with specified dimensions.[2][4]

Procedure: The specimen is placed in the grips of a universal testing machine. A tensile load

is applied at a constant rate of crosshead movement until the specimen fractures.[5] The

force and elongation are continuously recorded.

Key Properties Measured: Tensile strength, tensile modulus, and elongation at break.[7]

ASTM D790: Flexural Properties of Unreinforced and
Reinforced Plastics
This test method measures the force required to bend a beam under three-point loading

conditions. The data is often used to assess the stiffness of a material.[8][9][10][11][12]

Specimen Preparation: Rectangular bar specimens of specified dimensions are used.[9][10]

Procedure: The specimen is placed on two supports, and a load is applied to the center of

the specimen at a constant rate.[12] The load and deflection are recorded until the specimen

breaks or reaches a specified strain.
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Key Properties Measured: Flexural strength and flexural modulus.[10]

ASTM D256: Determining the Izod Pendulum Impact
Resistance of Plastics
This test is used to determine the impact resistance of a material by measuring the energy

absorbed by a notched specimen when it is struck by a swinging pendulum.[13][14][15][16][17]

Specimen Preparation: A rectangular bar specimen is prepared with a V-shaped notch

machined into it.[17]

Procedure: The specimen is clamped in a vertical position, and a pendulum is released from

a specified height, striking the notched side of the specimen.[16][17] The energy absorbed

by the specimen is calculated from the height to which the pendulum swings after breaking

the specimen.

Key Property Measured: Notched Izod impact strength.[17]

ASTM D1525: Vicat Softening Temperature of Plastics
This test method determines the temperature at which a standard indenter penetrates 1 mm

into the surface of a plastic test specimen under a specified load and at a uniform rate of

temperature increase.[1][3][18][19][20]

Specimen Preparation: Flat specimens with a minimum thickness and width are required.[3]

Procedure: The specimen is placed on a support in a heating bath. A specified load is

applied to the specimen through a flat-ended needle. The temperature of the bath is raised at

a constant rate, and the temperature at which the needle penetrates 1 mm is recorded as the

Vicat softening temperature.[3][18]

Key Property Measured: Vicat softening temperature.[20]

ASTM F1927: Determination of Oxygen Gas
Transmission Rate Through Barrier Materials
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This standard test method is used to measure the rate at which oxygen gas passes through a

plastic film or sheet at a specified temperature and relative humidity.[21][22][23][24][25]

Specimen Preparation: A flat film or sheet of the material is required.

Procedure: The specimen is mounted in a diffusion cell, creating a barrier between a

chamber containing oxygen and a chamber with a coulometric sensor that detects oxygen.

The rate at which oxygen permeates through the material is measured by the sensor.[21][24]

Key Property Measured: Oxygen Transmission Rate (OTR).

Visualizing the Process
To further aid in the understanding of material selection and experimental workflows, the

following diagrams are provided.
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Material selection workflow based on key properties.
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Experimental workflow for Tensile Strength testing (ASTM D638).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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